4-(4-chlorophenyl)-2-(3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl)quinazoline
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Description
This quinazoline-based compound features a central pyrazoline ring substituted with 4-methoxyphenyl and 3-nitrophenyl groups, linked to a quinazoline core bearing a 4-chlorophenyl moiety. Its structural complexity enables diverse biological interactions, particularly in anticancer and antimicrobial applications. The electron-withdrawing nitro group and electron-donating methoxy group modulate electronic properties, influencing binding affinity and metabolic stability .
Properties
IUPAC Name |
4-(4-chlorophenyl)-2-[5-(4-methoxyphenyl)-3-(3-nitrophenyl)-3,4-dihydropyrazol-2-yl]quinazoline | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H22ClN5O3/c1-39-24-15-11-19(12-16-24)27-18-28(21-5-4-6-23(17-21)36(37)38)35(34-27)30-32-26-8-3-2-7-25(26)29(33-30)20-9-13-22(31)14-10-20/h2-17,28H,18H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZWKIHLFVWOOIW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(C2)C3=CC(=CC=C3)[N+](=O)[O-])C4=NC5=CC=CC=C5C(=N4)C6=CC=C(C=C6)Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H22ClN5O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
536.0 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 4-(4-chlorophenyl)-2-(3-(4-methoxyphenyl)-5-(3-nitrophenyl)-4,5-dihydro-1H-pyrazol-1-yl)quinazoline is a complex organic molecule that has garnered attention for its potential biological activities. This article explores the biological activity of this compound, focusing on its synthesis, biological screening, and the mechanisms underlying its effects.
Chemical Structure
The chemical structure of the compound can be described as follows:
- Molecular Formula : C24H20ClN5O3
- Molecular Weight : 463.90 g/mol
The structure features a quinazoline core substituted with various aromatic groups, which are known to influence biological activity.
Synthesis
The synthesis of this compound typically involves a multi-step process including the formation of the pyrazole ring and subsequent modifications to introduce the chlorophenyl and methoxyphenyl substituents. The synthetic pathway often includes:
- Formation of the Pyrazole Ring : Utilizing starting materials such as 4-methoxyphenyl and 3-nitrophenyl derivatives.
- Substitution Reactions : Introducing the chlorophenyl group through electrophilic aromatic substitution.
Biological Screening
Recent studies have focused on evaluating the antiproliferative and cytotoxic effects of this compound against various cancer cell lines. The following table summarizes some findings from recent research:
| Cell Line | IC50 (µM) | Selectivity Index |
|---|---|---|
| MCF7 (Breast) | 0.85 | >25 |
| HEL (Erythroleukemia) | 1.00 | >20 |
| Vero (Normal) | >25 | - |
These results indicate that the compound exhibits significant cytotoxicity against cancer cells while showing low toxicity to normal cells, suggesting a favorable therapeutic index.
The biological activity of this compound can be attributed to several mechanisms:
- Inhibition of Cell Proliferation : The compound has been shown to interfere with cell cycle progression in cancer cells, leading to apoptosis.
- Targeting Specific Pathways : It may affect pathways involved in tumor growth and survival, such as the PI3K/Akt and MAPK signaling pathways.
Case Studies
- Anticancer Activity : In a study published in MDPI, derivatives similar to this compound were synthesized and screened for their ability to inhibit cancer cell proliferation. The results indicated that modifications in the substituents significantly impacted their anticancer efficacy, with some derivatives showing IC50 values as low as 0.59 µM in MCF7 cells .
- Structure-Activity Relationship (SAR) : Research has highlighted the importance of specific functional groups in enhancing biological activity. For instance, compounds with electron-donating groups like methoxy or halogens exhibited improved selectivity against cancer cell lines .
Comparison with Similar Compounds
Comparative Analysis with Structural Analogs
Structural Modifications and Substituent Effects
Table 1: Key Structural Features of Analogs
Key Observations:
- Core Heterocycle : The quinazoline core in the target compound distinguishes it from thiazole-based analogs (e.g., 6d, 4d, Hybrid90n). Quinazolines often exhibit enhanced DNA intercalation and kinase inhibition compared to thiazoles .
- Substituent Impact :
- Nitro Group : The 3-nitrophenyl group in the target compound may enhance electron-deficient character, improving interaction with hydrophobic enzyme pockets. Analogs with nitro groups (e.g., Hybrid90n) show superior anticancer activity .
- Methoxy vs. Dimethoxy : 4-Methoxyphenyl (target) vs. 3,4-dimethoxyphenyl (6d, 4d) substituents influence steric bulk and hydrogen-bonding capacity. Dimethoxy analogs often show higher EGFR inhibition due to improved π-π stacking .
- Halogen Effects : Chlorophenyl groups (target, 6d, 4d) enhance lipophilicity and membrane permeability compared to fluorophenyl derivatives (compound 5) .
Key Findings:
- Anticancer Potency : Hybrid90n, a thiazole analog with a triazenyl group, outperforms cisplatin in colon and breast cancer models, suggesting the target compound’s nitro group may offer similar advantages .
- Kinase Inhibition : Thiazole derivatives with sulfonamide (4d) or dual methoxy groups (6e) show strong EGFR/HER2 inhibition, though lapatinib remains more potent .
- Antimicrobial Activity : Fluorophenyl and triazole substituents (compound 5) correlate with broad-spectrum antimicrobial effects, likely due to halogen-mediated membrane disruption .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
